Cas no 2097897-78-2 (N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}-2H-1,3-benzodioxole-5-carboxamide)

• Product Name: N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}-2H-1,3-benzodioxole-5-carboxamide
• CAS No: 2097897-78-2
• MF: C₂₀H₁₇NO₅
• MW: 351.352685689926
• CID: 5895374
• PubChem ID: 126852722
• Update Time: 2025-05-24

N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}-2H-1,3-benzodioxole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}-2H-1,3-benzodioxole-5-carboxamide
• F6517-3685
• N-{2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl}-2H-1,3-benzodioxole-5-carboxamide
• 2097897-78-2
• N-[2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl]-1,3-benzodioxole-5-carboxamide
• AKOS032465985

• Inchi： 1S/C20H17NO5/c22-16(13-3-5-14(6-4-13)17-2-1-9-24-17)11-21-20(23)15-7-8-18-19(10-15)26-12-25-18/h1-10,16,22H,11-12H2,(H,21,23)
• InChI Key： USQOQTHPXJQZLD-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(C2=CC=CO2)=CC=1)CNC(C1C=CC2=C(C=1)OCO2)=O

Computed Properties

• Exact Mass: 351.11067264g/mol
• Monoisotopic Mass: 351.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 80.9Ų

Additional information on N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}-2H-1,3-benzodioxole-5-carboxamide

Comprehensive Overview of N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}-2H-1,3-benzodioxole-5-carboxamide (CAS No. 2097897-78-2)

The compound N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}-2H-1,3-benzodioxole-5-carboxamide, with the CAS number 2097897-78-2, is a structurally unique molecule that has garnered significant interest in the fields of medicinal chemistry and drug discovery. Its complex structure, featuring a furan-2-yl group and a benzodioxole moiety, makes it a promising candidate for various biomedical applications. Researchers are particularly intrigued by its potential as a modulator of biological pathways, given its hybrid architecture combining aromatic and heterocyclic components.

In recent years, the demand for novel small-molecule compounds with therapeutic potential has surged, driven by advancements in precision medicine and targeted drug delivery. N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}-2H-1,3-benzodioxole-5-carboxamide fits into this trend due to its ability to interact with specific protein targets. The presence of the hydroxyethyl group enhances its solubility, a critical factor for bioavailability, while the benzodioxole ring contributes to its metabolic stability. These attributes make it a subject of ongoing research in pharmacokinetics and ADME (Absorption, Distribution, Metabolism, and Excretion) studies.

One of the most frequently searched questions about this compound revolves around its synthetic route and scalability. Organic chemists have explored multi-step synthesis protocols to produce CAS No. 2097897-78-2 with high purity. Key intermediates often include furan-2-carboxylic acid derivatives and benzodioxole-5-carbonyl chloride, which are coupled under controlled conditions. The optimization of these synthetic pathways is crucial for industrial-scale production, especially for applications in high-throughput screening and drug development pipelines.

The structure-activity relationship (SAR) of N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}-2H-1,3-benzodioxole-5-carboxamide is another hot topic among researchers. Computational modeling and molecular docking studies suggest that the furan and benzodioxole rings play pivotal roles in binding to enzymatic targets, such as kinases and G-protein-coupled receptors (GPCRs). These insights are invaluable for designing analogs with improved efficacy and selectivity, aligning with the growing focus on personalized therapeutics.

From a commercial perspective, CAS No. 2097897-78-2 is often listed by specialty chemical suppliers catering to pharmaceutical R&D and academic laboratories. Its pricing and availability are influenced by factors like batch size and purity grade, with >98% purity being the standard for most research applications. Companies specializing in custom synthesis frequently highlight this compound in their portfolios, emphasizing its potential for collaborative projects.

Environmental and regulatory considerations also play a role in the discourse around N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}-2H-1,3-benzodioxole-5-carboxamide. While it is not classified as hazardous, its biodegradability and eco-toxicological profile are under evaluation to ensure compliance with green chemistry principles. This aligns with the broader industry shift toward sustainable synthesis methods and reduced environmental impact.

In conclusion, N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}-2H-1,3-benzodioxole-5-carboxamide represents a fascinating intersection of chemistry and biology. Its multifaceted applications—from drug discovery to material science—underscore its versatility. As research progresses, this compound is poised to contribute significantly to innovations in life sciences and beyond, making it a keyword-rich subject for scientific literature and patent filings.